Cas no 1803585-78-5 (tert-butyl N-(2-ethyl-4-methyl-1,3-thiazol-5-yl)carbamate)

• Product Name: tert-butyl N-(2-ethyl-4-methyl-1,3-thiazol-5-yl)carbamate
• CAS No: 1803585-78-5
• CID: 4616417
• PubChem ID: 75481230
• Update Time: 2025-06-22

tert-butyl N-(2-ethyl-4-methyl-1,3-thiazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-(2-Ethyl-4-methyl-1,3-thiazol-5-yl)carbamate
• tert-butyl N-(2-ethyl-4-methyl-1,3-thiazol-5-yl)carbamate

Additional information on tert-butyl N-(2-ethyl-4-methyl-1,3-thiazol-5-yl)carbamate

tert-butyl N-(2-ethyl-4-methyl-1,3-thiazol-5-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 1803585-78-5, commonly referred to as tert-butyl N-(2-ethyl-4-methyl-1,3-thiazol-5-yl)carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound belongs to the class of carbamates, which are widely used as active ingredients in pesticides and herbicides due to their ability to inhibit acetylcholinesterase enzymes. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a substituted 1,3-thiazole ring. The thiazole ring itself is substituted with an ethyl group at position 2 and a methyl group at position 4, making this compound unique in terms of its chemical properties and biological activity.

The synthesis of tert-butyl N-(2-ethyl-4-methyl-1,3-thiazol-5-yl)carbamate involves a multi-step process that typically begins with the preparation of the thiazole ring. This is achieved through the reaction of an appropriate thioamide with an aldehyde or ketone under acidic conditions. Once the thiazole ring is formed, it undergoes further substitution reactions to introduce the ethyl and methyl groups at positions 2 and 4, respectively. The final step involves the introduction of the tert-butyl carbamate group at position 5 of the thiazole ring. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of biological activity, recent studies have highlighted the potential of this compound as a pesticide. Its ability to inhibit acetylcholinesterase enzymes makes it effective against a wide range of agricultural pests. However, its selectivity towards pest species over beneficial insects and mammals has been a subject of intense research. Scientists are exploring ways to further optimize its structure to enhance its efficacy while minimizing potential environmental impacts. Additionally, this compound has shown promise in preliminary studies as a potential candidate for use in cancer therapy, particularly in targeting specific enzymes involved in tumor progression.

The environmental fate and toxicity of tert-butyl N-(2-ethyl-4-methyl-1,3-thiazol-5-yl)carbamate have also been extensively studied. Research indicates that this compound undergoes rapid degradation under environmental conditions, reducing its persistence in soil and water systems. However, its acute toxicity to aquatic organisms has raised concerns about its potential impact on non-target species. Regulatory agencies are currently evaluating its safety profile to determine appropriate usage guidelines for agricultural applications.

In conclusion, tert-butyl N-(2-ethyl-4-methyl-1,3-thiazol-5-yl)carbamate represents a significant advancement in the development of specialized organic compounds with diverse applications. Its unique chemical structure and promising biological activity make it a valuable tool in both agricultural and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in addressing challenges in pest control and disease treatment.